2-[(4-methylphenyl)sulfonyl]-N,N-diphenylacetamide

• Molecular Formula: C21H19NO3S
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfonyl-N,N-diphenylacetamide
• InChI: InChI=1S/C21H19NO3S/c1-17-12-14-20(15-13-17)26(24,25)16-21(23)22(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15H,16H2,1H3
• InChI Key: QORKENWDLIQQFY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3

Description

2-[(4-methylphenyl)sulfonyl]-N,N-diphenylacetamide, commonly known as MSMA, is an organic compound that belongs to the family of acetamides. It is a white crystalline powder that is insoluble in water but soluble in organic solvents. MSMA is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

MSMA acts as a selective inhibitor of PKC by binding to the enzyme's regulatory domain, thereby preventing its activation by diacylglycerol and other activators. This inhibition leads to a decrease in the phosphorylation of downstream target proteins, which in turn affects various cellular processes such as gene expression, cell cycle progression, and cell survival.
Biochemical and Physiological Effects:
MSMA has been shown to have a wide range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of the immune system. It has also been shown to have anti-inflammatory and anti-angiogenic properties, making it a potential candidate for the treatment of various diseases such as cancer and autoimmune disorders.

Advantages and Limitations for Lab Experiments

MSMA has several advantages as a pharmacological tool, including its high potency and selectivity for PKC inhibition, as well as its ability to penetrate cell membranes and reach intracellular targets. However, its insolubility in water can pose a challenge in certain experimental setups, and its potential toxicity and side effects should be carefully considered when designing experiments.

Future Directions

There are several areas of research that could benefit from the use of MSMA as a pharmacological tool. For example, further studies could investigate its potential therapeutic applications in cancer and autoimmune diseases, as well as its role in the regulation of immune cell function. Additionally, the development of more water-soluble analogs of MSMA could improve its utility in certain experimental setups.

Synthesis Methods

MSMA can be synthesized by reacting 4-methylbenzenesulfonyl chloride with N,N-diphenylacetamide in the presence of a base such as triethylamine. The reaction yields MSMA as a white crystalline solid with a purity of over 95%.

Scientific Research Applications

MSMA has been extensively used in scientific research as a pharmacological tool to investigate the mechanism of action of various biological systems. It has been shown to exhibit potent inhibitory effects on the activity of protein kinase C (PKC), a key enzyme involved in the regulation of cell growth, differentiation, and apoptosis.